Cas no 42474-21-5 (Heptane, 1,2-dibromo-)

• Product Name: Heptane, 1,2-dibromo-
• CAS No: 42474-21-5
• MF: C₇H₁₄Br₂
• MW: 257.994060993195
• CID: 333794
• PubChem ID: 142607
• Update Time: 2025-04-19

Heptane, 1,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1,2-dibromo-
• 1,2-DIBROMOHEPTANE
• 1,2-Dibromheptan
• 1,2-dibromo-heptane
• Heptane,1,2-dibromo
• AKOS024390863
• 42474-21-5
• DTXSID60962519
• SCHEMBL201351

• Inchi： 1S/C7H14Br2/c1-2-3-4-5-7(9)6-8/h7H,2-6H2,1H3
• InChI Key： CKVJSNYSBIZAAE-UHFFFAOYSA-N
• SMILES： BrC(CBr)CCCCC

Computed Properties

• Exact Mass: 255.94600
• Monoisotopic Mass: 255.94623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5944 (estimate)
• Boiling Point: 224.92°C (estimate)
• Refractive Index: 1.4986
• PSA: 0.00000
• LogP: 3.72510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides